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Introduction
AMN082 (N,N′-dibenzhydrylethane-1,2-diamine dihydrochloride) is a pioneering

pharmacological tool used in neuroscience research.[1] It is the first identified selective, orally

active, and brain-penetrable allosteric agonist for the metabotropic glutamate receptor 7

(mGluR7).[2][3] AMN082 activates the mGluR7 receptor at a site distinct from the glutamate

binding site, offering a nuanced way to modulate neuronal activity.[2][3] This compound has

become invaluable for investigating the physiological and pathological roles of mGluR7 in the

central nervous system, particularly in the context of stress, anxiety, and other neurological

disorders.[2][4][5]

Mechanism of Action
AMN082 functions as a positive allosteric modulator that directly activates mGluR7 signaling.[5]

[6] mGluR7 is a G protein-coupled receptor (GPCR) that, when activated, couples to inhibitory

G proteins (Gi/o). This initiates a signaling cascade that leads to the inhibition of adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[2][7] More recent studies

have revealed that AMN082-mediated mGluR7 activation can also repress protein synthesis by

inhibiting the ERK1/2 and eIF4E signaling pathways.[6][8] This modulation of key signaling

pathways underlies its effects on neurotransmission and synaptic plasticity.
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Caption: AMN082 Signaling Pathway

Solubility and Stock Solution Preparation
Proper preparation of AMN082 solutions is critical for experimental success. Due to its different

solubilities in aqueous and organic solvents, distinct protocols should be followed.

Quantitative Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 46.55 100 -

Water 0.93 2

Requires gentle

warming to fully

dissolve.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2956978?utm_src=pdf-body-img
https://www.tocris.com/products/amn-082-dihydrochloride_2385
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2956978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The data is based on a molecular weight of 465.45 g/mol for AMN082 dihydrochloride.[9]

Batches may vary.

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution
This high-concentration stock is ideal for long-term storage and for dilution into aqueous buffers

or cell culture media for in vitro experiments.

Materials:

AMN082 dihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of AMN082 powder. For 1 mL of a 100 mM

stock solution, use 46.55 mg.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

AMN082 powder.

Vortexing: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for several months or at -80°C for long-term storage.
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Caption: Workflow for Preparing AMN082 DMSO Stock Solution
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
For cell-based experiments, the DMSO stock solution is diluted to the final working

concentration in the appropriate cell culture medium or buffer.

Materials:

100 mM AMN082 DMSO stock solution

Pre-warmed cell culture medium or assay buffer

Procedure:

Serial Dilution: Perform serial dilutions of the 100 mM DMSO stock to an intermediate

concentration (e.g., 10 mM or 1 mM) using cell culture medium. This helps to minimize the

final concentration of DMSO.

Final Dilution: Add the required volume of the intermediate stock to the cell culture medium

to achieve the desired final concentration (e.g., 1 µM, 10 µM).

DMSO Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of AMN082 used in the experiment. This is crucial to control for any

effects of the solvent on the cells.

Application: Immediately apply the prepared working solutions to the cells.

Protocol 3: Preparation and Administration for In Vivo
Studies
AMN082 is orally active and brain-penetrable.[2][3] For intraperitoneal (i.p.) injections, a

suspension is typically prepared.

Materials:

AMN082 dihydrochloride powder

DMSO
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0.9% Saline

Procedure:

Vehicle Preparation: Prepare the vehicle solution, which is often 3% DMSO in 0.9% saline.

[10]

Dissolving AMN082: Dissolve the required amount of AMN082 in the vehicle to achieve the

target concentration for dosing (e.g., 1 mg/kg, 5.6 mg/kg, 10 mg/kg).[10][11] The volume of

injection will depend on the animal's weight.

Administration: Administer the solution via the desired route (e.g., intraperitoneal injection or

oral gavage).

Applications and Considerations
In Vitro Studies: AMN082 is used in a variety of cell-based assays, including cAMP

accumulation assays, GTPγS binding assays, and studies of protein synthesis.[2][3] Typical

concentrations for in vitro studies range from the low nanomolar to the micromolar range

(e.g., 64 nM to 10 µM).[9][12]

In Vivo Studies: In animal models, AMN082 has been used to investigate its effects on

stress, anxiety, and motor symptoms in models of Parkinson's disease.[13] It is important to

note that AMN082 is rapidly metabolized in vivo to a compound that can inhibit monoamine

transporters, which may contribute to its observed behavioral effects.[5][14] This should be

considered when interpreting in vivo data.

Selectivity: While highly selective for mGluR7, at higher concentrations AMN082 may show

some activity at other mGluR subtypes and also binds to the norepinephrine transporter

(NET) and the α1-adrenergic receptor.[13]
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Caption: General Workflow for In Vitro Experiments with AMN082

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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